N-benzyl-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-benzyl-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-12-9-13(2)16(14(3)10-12)20(18,19)17-11-15-7-5-4-6-8-15/h4-10,17H,11H2,1-3H3
• InChI Key: CIYJYQNDEGEPBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NCC2=CC=CC=C2)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol
• CAS No.: 85045-43-8

Description

“N-benzyl-2,4,6-trimethylbenzenesulfonamide” is a chemical compound with the molecular formula C16H19NO2S. It has a molecular weight of 289.39256.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 289.39256. Additional physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

• Antimycobacterial Agents : N-Benzyl-2,4-dinitrobenzenesulfonamide, a closely related compound, has shown high potency in inhibiting Mycobacterium tuberculosis, surpassing that of the clinical agent isoniazid (Satish R. Malwal et al., 2012).

• Antimicrobial Activity : 2,4,6-Trimethylbenzenesulfonyl hydrazones, a series of compounds synthesized based on condensation reactions, demonstrated potential as antimicrobial agents, particularly against Gram-positive bacterial strains (Łukasz Popiołek et al., 2021).

• Synthesis of Nitrogenous Heterocycles : N-Benzyl-2-nitrobenzenesulfonamides are intermediates in synthesizing benzhydrylamines, which are key to producing various nitrogenous heterocycles (K. Kisseljova et al., 2014).

• Crystallographic Characterization : N-Benzyl-4-methylbenzenesulfonamides have been synthesized and characterized, including crystallographic analysis, which provides insights into their structural properties (Brock A. Stenfors & F. Ngassa, 2020).

• Bacterial Biofilm Inhibition : New N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides were synthesized, showing inhibitory action against bacterial biofilms, with minimal cytotoxicity (M. Abbasi et al., 2020).

• Synthesis of Benzonitriles : N-Cyano-N-phenyl-p-methylbenzenesulfonamide, another related compound, has been used in the electrophilic cyanation of aryl bromides, a method effective for synthesizing benzonitriles (P. Anbarasan et al., 2011).

• Inhibitory Activity Against Lipoxygenase : Synthesized N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides showed inhibitory potential against lipoxygenase, suggesting their use as therapeutic agents for inflammatory ailments (M. Abbasi et al., 2017).

Safety and Hazards

The safety and hazards associated with “N-benzyl-2,4,6-trimethylbenzenesulfonamide” are not specified in the available resources. It’s important to handle all chemical compounds with care and use appropriate safety measures.